10.1039/DC9786600191 | Dielectric behaviour of methanol and related polar fluids at high pressures and temperatures

Dielectric behaviour of methanol and related polar fluids at high pressures and temperatures

Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9786600191

Abstract

The dielectric constant (permittivity), Îµ, of liquid methanol has been measured from 32 to 252 °C and at pressures up to 2000 bar (critical temp: 240 °C). Details of apparatus and method are given. At 32 °C, Îµ(1 bar)= 31.9 and Îµ(2000 bar)= 36.4. At 252 °C, Îµ(200 bar)= 7.2 and Îµ(2000 bar)= 12.3. Kirkwood correlation factors, g, are derived and presented as functions of temperature and density. At 32 °C, g is about 3.0 with negative isothermal density dependence. At 252 °C, g= 1.9 at low density (200 bar) and increases showing a maximum at higher density. A comparative discussion with results for CH₃CN, CH₃F, CHF₃, H₂O, HCl and NH₃ is given.

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Journal Name：Faraday Discussions of the Chemical Society

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